![molecular formula C7H6BrClS B3281765 (5-Bromo-2-chlorophenyl)(methyl)sulfane CAS No. 740806-64-8](/img/structure/B3281765.png)
(5-Bromo-2-chlorophenyl)(methyl)sulfane
Overview
Description
“(5-Bromo-2-chlorophenyl)(methyl)sulfane” is a chemical compound with the CAS Number: 740806-64-8 . It has a molecular weight of 237.55 . The compound is solid in physical form .
Physical And Chemical Properties Analysis
“(5-Bromo-2-chlorophenyl)(methyl)sulfane” is a solid at room temperature . The compound has a molecular weight of 237.55 . Unfortunately, the search results did not provide more detailed physical and chemical properties such as melting point, boiling point, or density.Scientific Research Applications
- Chlorfenapyr Synthesis : (5-Bromo-2-chlorophenyl)(methyl)sulfane serves as a key intermediate in the synthesis of chlorfenapyr, an aryl pyrrole insecticide and acaricide. Chlorfenapyr is widely used due to its low toxicity and effectiveness in pest control .
- Thiacalixarene Derivatives : In the synthesis of thiacalix4-2,8-thianthrene (TC4TT), this compound plays a crucial role. TC4TT is a macrocyclic compound with potential applications in host-guest chemistry and supramolecular assemblies .
- Advanced Battery Science : Researchers explore the use of (5-Bromo-2-chlorophenyl)(methyl)sulfane in battery materials. Its unique structure may contribute to improved energy storage devices .
Pesticide Intermediates
Organic Synthesis
Materials Science
properties
IUPAC Name |
4-bromo-1-chloro-2-methylsulfanylbenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrClS/c1-10-7-4-5(8)2-3-6(7)9/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHRFLIJIKULVLC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=CC(=C1)Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrClS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401283259 | |
Record name | 4-Bromo-1-chloro-2-(methylthio)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401283259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.55 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Bromo-2-chlorophenyl)(methyl)sulfane | |
CAS RN |
740806-64-8 | |
Record name | 4-Bromo-1-chloro-2-(methylthio)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=740806-64-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-1-chloro-2-(methylthio)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401283259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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